(Z)-3-[5-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(1-ethylsulfonylpiperidin-4-yl)prop-2-enamide

• IUPAC Name: (Z)-3-[5-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(1-ethylsulfonylpiperidin-4-yl)prop-2-enamide
• InChI: InChI=1S/C20H22BrN5O3S/c1-2-30(28,29)26-9-7-18(8-10-26)24-20(27)15(12-22)11-16-13-23-25-19(16)14-3-5-17(21)6-4-14/h3-6,11,13,18H,2,7-10H2,1H3,(H,23,25)(H,24,27)/b15-11-
• InChI Key: UEAMSAKLCHBPAX-PTNGSMBKSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)NC(=O)C(=CC2=C(NN=C2)C3=CC=C(C=C3)Br)C#N
• Isomeric SMILES: CCS(=O)(=O)N1CCC(CC1)NC(=O)/C(=C\C2=C(NN=C2)C3=CC=C(C=C3)Br)/C#N
• Molecular Formula: C20H22BrN5O3S
• Molecular Weight: 492.4 g/mol

Description

(Z)-3-[5-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(1-ethylsulfonylpiperidin-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C20H22BrN5O3S and its molecular weight is 492.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Synthesis : This compound is used as a starting material in the synthesis of various heterocyclic compounds. For instance, its reaction with ethyl 3-oxo-3-phenylpropanoate leads to the formation of ethyl 4-(4-bromophenyl)-5-cyano-2-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxylate. These heterocyclic compounds have potential applications in pharmaceuticals and materials science (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

• Synthesis of Antimicrobial Agents : Research indicates that derivatives of this compound exhibit antimicrobial properties. Such derivatives are synthesized through various chemical reactions and have shown effectiveness against certain bacteria and fungi, suggesting potential use in developing new antimicrobial drugs (Ahmed, 2017).

• Cancer Research : Novel pyrazolopyrimidines derivatives synthesized from this compound have been evaluated for anticancer and anti-5-lipoxygenase activities. These studies contribute to the ongoing research in cancer treatment and the development of new therapeutic agents (Rahmouni et al., 2016).

Medicinal Chemistry and Drug Design

• Development of Antipyrine Derivatives : The synthesis and structural characterization of new antipyrine derivatives derived from this compound have been reported. Such studies are significant in medicinal chemistry for the design and optimization of drugs with improved efficacy and reduced side effects (Saeed et al., 2020).

• Synthesis of Antitumor Agents : This compound has been used in the synthesis of new pyrazolopyridines and pyrazolo[1,5-a]pyrimidines with potential antitumor activities. These compounds were tested against various cancer cell lines, offering insights into novel antitumor therapies (Abdel‐Aziz, Saleh, & El-Zahabi, 2009).